2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl-4,6-dimethylpyridine-3-carbonitrile

• Molecular Formula: C20H15N5O2S
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H15N5O2S/c1-11-7-12(2)23-20(14(11)8-21)28-10-17(26)15(9-22)18-24-16-6-4-3-5-13(16)19(27)25-18/h3-7,24H,10H2,1-2H3,(H,25,27)/b18-15-
• InChI Key: HLMTZXAYDOGPPQ-SDXDJHTJSA-N
• Isomeric SMILES: CC1=CC(=NC(=C1C#N)SCC(=O)/C(=C\2/NC3=CC=CC=C3C(=O)N2)/C#N)C
• SMILES: CC1=CC(=NC(=C1C#N)SCC(=O)C(=C2NC3=CC=CC=C3C(=O)N2)C#N)C

Description

2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl-4,6-dimethylpyridine-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl-4,6-dimethylpyridine-3-carbonitrile involves the inhibition of various enzymes and pathways that are important for the growth and proliferation of cancer cells. The compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. It also inhibits the activity of protein kinase C, a signaling molecule that is involved in cell growth and differentiation.
Biochemical and Physiological Effects:
The compound has been found to induce apoptosis (programmed cell death) in cancer cells by activating various cell death pathways. It also inhibits angiogenesis (the formation of new blood vessels), which is essential for the growth and spread of cancer cells. Additionally, the compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl-4,6-dimethylpyridine-3-carbonitrile in lab experiments is its high potency and selectivity towards cancer cells. However, the compound has poor solubility in water, which can limit its use in certain experiments. Additionally, the compound has not been extensively studied for its toxicity and safety profiles, which can pose a risk for its use in clinical settings.

Future Directions

There are several future directions for the research and development of 2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl-4,6-dimethylpyridine-3-carbonitrile. One of the major areas of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, future studies can focus on the development of novel formulations and delivery systems to enhance the solubility and bioavailability of the compound. Furthermore, the compound can be studied for its potential use in combination therapy with other anticancer agents to enhance its efficacy and reduce toxicity. Finally, further studies are needed to evaluate the safety and toxicity profiles of the compound to determine its potential for clinical use.
In conclusion, 2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl-4,6-dimethylpyridine-3-carbonitrile is a promising compound with potential applications in various fields. Its high potency and selectivity towards cancer cells make it a valuable tool for research and development. However, further studies are needed to optimize its synthesis method, evaluate its safety and toxicity profiles, and develop novel formulations and delivery systems to enhance its efficacy and bioavailability.

Synthesis Methods

The synthesis of 2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl-4,6-dimethylpyridine-3-carbonitrile involves the reaction of 2-amino-4,6-dimethylpyridine-3-carbonitrile with 2-[(3Z)-3-cyano-2-oxo-3-(4-oxo-1H-quinazolin-2-ylidene)propyl]sulfanyl chloride. The reaction takes place in the presence of a base and a solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Scientific Research Applications

The compound has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anticancer activity against various cancer cell lines. Additionally, the compound has shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The compound has also been studied for its potential use as an antibacterial and antifungal agent.